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Compound of Interest

Compound Name: Dodecyl Gallate

Cat. No.: B1674576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the lipophilicity of dodecyl gallate, a

crucial physicochemical property influencing its function as a widely used antioxidant in the

food, cosmetic, and pharmaceutical industries. Understanding its lipophilic character is

essential for optimizing its application, predicting its behavior in various formulations, and

elucidating its mechanism of action at a molecular level.

Physicochemical Properties of Dodecyl Gallate
Dodecyl gallate, the ester of dodecanol and gallic acid, possesses an amphiphilic structure

with a hydrophilic trihydroxy-substituted benzene ring (the gallate head) and a long, lipophilic

twelve-carbon alkyl chain (the dodecyl tail). This dual nature dictates its solubility and

partitioning behavior. The key quantitative data defining its lipophilicity and other relevant

physical properties are summarized below.

Table 1: Lipophilicity and Solubility Data for Dodecyl
Gallate
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Property Value Notes Source(s)

logP (o/w) 5.75 Predicted (ALOGPS) [1]

5.8 Predicted (XlogP) [2]

5.95
Predicted

(ChemAxon)
[1]

6.365 Estimated [3][4]

Water Solubility 0.036 g/L Predicted (ALOGPS) [1]

0.1371 mg/L @ 25 °C Estimated [3]

"Practically insoluble"

or "Very slightly

soluble"

Experimental

Observation
[5][6][7]

Solubility in Organic

Solvents

Freely soluble in

ethanol (96%)

Experimental

Observation
[5][6][8]

Freely soluble in ether
Experimental

Observation
[8]

Slightly soluble in

methylene chloride

Experimental

Observation
[5][6][7]

logP (o/w) is the logarithm of the octanol-water partition coefficient, a standard measure of

lipophilicity.

Table 2: Other Relevant Physicochemical Properties
Property Value Source(s)

Molecular Formula C₁₉H₃₀O₅ [4][9]

Molecular Weight 338.44 g/mol [4][9]

Melting Point 94-97 °C [4][5]

pKa (Strongest Acidic) 7.93 - 8.11 [1][4]
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The Role of Lipophilicity in Biological Activity
The pronounced lipophilicity of dodecyl gallate is fundamental to its biological function,

particularly its efficacy as an antioxidant in lipid-rich environments. The long dodecyl chain

facilitates its partitioning into fats, oils, and cellular membranes, positioning the hydrophilic

gallate head to interact with and neutralize free radicals at the lipid-water interface.[10]

This targeted localization is critical for its "preventive antioxidant activity."[4] For instance,

dodecyl gallate can inhibit mitochondrial lipid peroxidation, a process gallic acid itself (which

lacks the lipophilic tail) cannot effectively prevent.[4][11] The hydrophobic dodecyl group is

largely associated with this enhanced protective effect in membranes.[4][12] Furthermore, its

ability to disrupt biomembranes and interact with membrane proteins is linked to its

antimicrobial and antiviral properties.[3] The lipophilicity conferred by the alkyl chain is a key

determinant of these membrane interactions.[3][13]

Studies on a series of alkyl gallates have shown that increasing the alkyl chain length, and thus

lipophilicity, can enhance their inhibitory effects on certain enzymes, such as xanthine oxidase.

[14] This suggests that the hydrophobic tail interacts with hydrophobic domains near the

enzyme's active site, contributing to the inhibitory action.[14]
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Dodecyl Gallate: Structure-Lipophilicity-Activity Relationship

Molecular Structure

Physicochemical Property

Biological Implications & Mechanisms

Dodecyl Gallate

Gallic Acid Moiety (Hydrophilic) Dodecyl Chain (Lipophilic)

High Lipophilicity
(logP ≈ 5.8 - 6.4)

confers

Partitioning into
Lipid Membranes & Oils

enables

Interaction with
Hydrophobic Pockets of Enzymes

facilitates

Targeted Antioxidant Action
at Lipid-Water Interface

positions for

Membrane Disruption

leads to
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Experimental Workflow: Shake-Flask logP Determination

1. Phase Preparation
(Pre-saturate n-octanol & water)

3. Mixing & Partitioning
(Combine solute solution, n-octanol, and water)

2. Solute Dissolution
(Dissolve Dodecyl Gallate in n-octanol)

4. Equilibration
(Shake at constant temperature)

5. Phase Separation
(Centrifuge to break emulsions)

6. Quantification
(Measure concentration in each phase via HPLC)

7. Calculation
(logP = log([Conc]_octanol / [Conc]_water))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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